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Compound of Interest

Amine-PEG4-Amido-tri-
Compound Name:
(carboxyethoxymethyl)-methane

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug
development professionals on the effective use of Amine-PEG4-Amido-tri-
(carboxyethoxymethyl)-methane. This heterobifunctional, branched PEG linker possesses a
unique architecture, featuring a single primary amine and three terminal carboxylic acid groups.
This guide will delve into the core principles of its application, detailing its chemical properties
and the strategic advantages of its structure. We will provide scientifically-grounded, step-by-
step protocols for common applications, including bioconjugation to proteins and surface
immobilization, with a focus on the widely-used EDC/NHS coupling chemistry.

Introduction: Unveiling a Versatile Molecular Tool

Amine-PEG4-Amido-tri-(carboxyethoxymethyl)-methane is a specialized polyethylene
glycol (PEG) linker designed for advanced bioconjugation and surface modification
applications.[1][2][3] Its structure is key to its versatility: a central core extends into a short PEG
chain (PEG4) terminating in a primary amine, while the other end branches into three arms,
each capped with a carboxylic acid.[1] This distinct arrangement allows for the covalent
attachment of a single molecule to the amine terminus while presenting three carboxyl groups
for further functionalization or multivalent interactions.
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The PEG component of the linker imparts favorable properties such as increased hydrophilicity,
reduced immunogenicity, and improved stability to the conjugated molecules.[4][5][6] These
characteristics are highly desirable in therapeutic protein development and for creating
biocompatible surfaces on medical devices.[4][5]

Key Molecular Features:

Property Value Source
Molecular Formula C24H44N2014 [11[3]
Molecular Weight 584.6 g/mol [11[3]

] 1x Primary Amine (-NH2), 3x
Reactive Groups O [1]
Carboxylic Acid (-COOH)

Solubility Water, DMSO, DMF [1]

Storage -20°C [1]

Below is a diagram illustrating the chemical structure of Amine-PEG4-Amido-tri-
(carboxyethoxymethyl)-methane.
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Linker-NH2
NHS / Sulfo-NHS
Molecule-COOH +EDC

Hydrolysis

+ Linker-NHz Stable Amide Bond

(Molecule-CONH-Linker)

O-acylisourea Amine-reactive
intermediate (unstable) NHS ester (semi-stable)
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1. Prepare Protein
in MES Buffer (pH 4.5-6.0)

:

2. Activate Protein COOH
with EDC/Sulfo-NHS
(15 min, RT)

3. Add Amine-PEG Linker

in PBS (pH 7.2-7.5)
(2h RT or O/N 4°C)

4. Quench Reaction
with Hydroxylamine
(15 min, RT)

5. Purify Conjugate
(Desalting Column)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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